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Compound of Interest

Compound Name: m-PEG-triethoxysilane (MW 5000)

Cat. No.: B13727185 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Quantum dots (QDs) are semiconductor nanocrystals that possess unique optical

properties, such as high photostability, broad absorption spectra, and size-tunable, narrow

emission spectra, making them powerful tools for bioimaging.[1][2][3] However, QDs

synthesized in organic solvents are hydrophobic and not suitable for biological applications.[4]

[5] Surface functionalization is crucial to render them water-soluble, biocompatible, and stable

in physiological environments.[6] Coating QDs with a silica shell using silane precursors,

followed by PEGylation, is an effective strategy to achieve these goals.[2][4][6] This document

provides detailed protocols for the functionalization of quantum dots using methoxy-

poly(ethylene glycol)-triethoxysilane (m-PEG-triethoxysilane), their subsequent

characterization, and their application in cellular imaging. The silanization process provides a

stable, covalent shell that reduces nonspecific binding and enhances colloidal stability.[1][4][5]

Principle of the Method
The functionalization process involves a two-step silanization reaction on the surface of the

quantum dots, typically performed in a non-polar solvent like toluene.[4][5]

Ligand Exchange & Anchoring: Initially, a short-chain silane with a functional group, such as

(3-mercaptopropyl)trimethoxysilane (MPS), anchors to the QD surface, displacing the native
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hydrophobic ligands. The thiol group of MPS forms a strong bond with the QD surface.[4][5]

[7]

Hydrolysis and Co-condensation: In the presence of heat and a catalyst, the triethoxysilane

groups on the anchored MPS and the free m-PEG-triethoxysilane in the solution undergo

hydrolysis and co-condensation. This forms a cross-linked silica shell around the QD core,

with the hydrophilic PEG chains extending into the aqueous environment. This process

makes the QDs water-soluble and biocompatible.[4][5]
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Step 1: Ligand Exchange

Step 2: Silanization & PEGylation
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Start

Disperse Hydrophobic QDs
in Toluene

Add MPS and
m-PEG-triethoxysilane

Reflux at 100°C for 12h
under Argon

Cool to Room Temperature

Precipitate with n-Hexane

Centrifuge and Wash Pellet
(2x with n-Hexane)

Dry Pellet and Resuspend
in PBS Buffer

Characterize Functionalized QDs

End
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Start

Plate and Culture Cells
to 50-70% Confluency

Incubate Cells with
PEG-QD Solution

Wash Cells 3x with PBS
to Remove Unbound QDs
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Cell Imaging?

Add Fresh Medium &
Image Live Cells
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Uptake & Localization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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